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For Researchers, Scientists, and Drug Development Professionals

Washington Red (WR) dyes are a series of novel, rhodol-based, near-infrared (NIR) fluorescent

probes developed at Washington State University.[1][2] These dyes are engineered for

bioimaging applications, offering significant advantages over conventional fluorescent dyes that

operate in the visible spectrum.[1][2] Their ability to absorb and emit light in the NIR region

(650-900 nm) allows for deeper tissue penetration, reduced light scattering, and minimal

autofluorescence from biological samples, leading to a higher signal-to-noise ratio in imaging

studies.[1][2]

A key feature of the WR dye series is their large Stokes shifts, typically exceeding 110 nm.[2][3]

This substantial separation between the maximum absorption and emission wavelengths is

crucial for improving the sensitivity of fluorescence detection by minimizing self-quenching and

spectral overlap.[2] Furthermore, the WR dyes exhibit high fluorescence quantum yields and

excellent photostability in aqueous solutions, making them robust reporters for biological

imaging.[2][3]

One of the most significant properties of WR dyes is their "tunable" nature.[1][3] The

fluorescence of the xanthene core can be readily quenched or modulated by chemical

modification of the phenolic hydroxyl group.[1][2][3] This feature makes them ideal scaffolds for

the development of reaction-based "turn-on" fluorescent probes that selectively respond to

specific analytes or biological events. Upon reaction with their target, a chemical transformation

occurs that restores the dye's fluorescence, allowing for the sensitive and selective detection of
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the molecule of interest. This "easy to quench" characteristic ensures that the probe remains

dark until it has located and bonded to its target.

Photophysical Properties
The photophysical properties of the Washington Red (WR) dye series have been systematically

characterized. The following table summarizes the key quantitative data for a selection of these

dyes in a 50 mM PBS buffer solution (pH 7.4) containing 15% ethanol.

Dye
Maximum
Absorption
(λabs, nm)

Molar
Extinction
Coefficient
(εmax,
Lmol⁻¹cm⁻¹
)

Maximum
Emission
(λem, nm)

Stokes Shift
(nm)

Quantum
Yield (Φf)

WR1 525 85,000 555 30 0.25

WR2 518 78,000 544 26 0.30

WR3 557 82,000 678 121 0.42

WR4 552 79,000 663 111 0.38

WR5 555 81,000 675 120 0.45

WR6 548 76,000 668 120 0.41

WR7 539 72,000 706 167 0.15

WR8 545 75,000 698 153 0.18

WR9 542 71,000 695 153 0.16

WR10 540 70,000 692 152 0.14

Experimental Protocols
Detailed experimental protocols for the synthesis and application of Washington Red dyes are

crucial for their successful implementation in research. The following sections provide an
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overview of the methodologies for the synthesis of the WR dye core structure and a general

workflow for their application in cellular imaging.

Synthesis of Washington Red (WR) Dyes
The synthesis of the Washington Red dye scaffold is based on the modification of the rhodol

core structure with fused tetrahydroquinoxaline rings.[2] This chemical modification is

responsible for the desirable near-infrared fluorescence properties and large Stokes shifts.[2]

The general synthetic scheme involves a condensation reaction followed by cyclization.
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General Synthesis of WR Dyes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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